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Compound of Interest

Compound Name: Thiosultap

Cat. No.: B1206489

An In-depth Technical Guide to the Chemical Properties and Stability of Thiosultap-disodium
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
stability of Thiosultap-disodium, a nereistoxin analogue insecticide. The information is
compiled to assist researchers, scientists, and professionals in drug development and crop
protection in understanding the fundamental characteristics of this compound.

Chemical Identity and Properties

Thiosultap-disodium is the disodium salt of thiosultap and is used to control various insect
pests on crops like rice, vegetables, and fruit trees.[1] It functions as a stomach poison with
some contact and systemic action, acting as a nereistoxin analogue to disrupt nerve function in
insects, which leads to paralysis and death.[2]

Chemical Structure and Nomenclature

o |[UPAC Name: disodium S,S'-[2-(dimethylamino)propane-1,3-diyl] disulfurothioate[1][2][3]

e CAS Name: Thiosulfuric acid (H25203), S,S'-[2-(dimethylamino)-1,3-propanediyl] ester,
disodium salt[2][3]

e Common Names and Synonyms: Bisultap, Dimehypo, Disosultap, Molosultap, Sha chong
shuang[1][2][3][4]
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Physicochemical Properties

The key physicochemical properties of Thiosultap-disodium are summarized in the table below
for easy reference.

Property Value References
Molecular Formula CsH11NNaz206S4 [1112]131[5]
Molecular Weight 355.38 g/mol [2][5]
Physical State White crystalline solid [2]

Melting Point 194-196 °C [4]

CAS Registry Number 52207-48-4 [1112][3]

Synthesis and Formulation

The commercial production of Thiosultap-disodium involves a nucleophilic substitution
reaction. The process is outlined in the diagram below.
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Logical Workflow for Thiosultap-disodium Synthesis

Aqueous or Methanol Medium
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2-Dimethylamino-1,3-propanedithiol Disodium Thiosulfate

l

Nucleophilic Substitution

Thiosultap-disodium

Purification
(Crystallisation or Filtration)

Click to download full resolution via product page
Caption: Commercial synthesis pathway for Thiosultap-disodium.

The synthesis reacts 2-dimethylamino-1,3-propanedithiol with disodium thiosulfate in an
aqueous or methanol medium under controlled temperatures to prevent hydrolysis.[2][6] The
resulting Thiosultap-disodium is then purified. It is often formulated as water-soluble or
granular products for agricultural use.[2][6]

Chemical Stability and Degradation

Understanding the stability of Thiosultap-disodium is critical for its effective application,
storage, and environmental fate assessment.

Aqueous Stability

Thiosultap-disodium exhibits limited stability in aqueous solutions. One study demonstrated
that in a 100 pg/L aqueous solution, over 80% of the compound degraded within seven days.[7]
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This suggests that hydrolysis is a significant degradation pathway. The thiosulfate anion is
known to react with dilute acids to produce sulfur and sulfur dioxide, indicating that pH is a
critical factor in the stability of Thiosultap-disodium.[8]

Thermal and Photolytic Stability

Information on the specific degradation point is limited, but its melting point is around 195 °C.[2]
Upon combustion, it produces toxic nitrogen oxide and sulfur oxide gases.[4] While specific
photolysis studies on Thiosultap-disodium are not widely available, related compounds
undergo photodegradation, which is often influenced by pH.[9][10][11]

Degradation Pathway

Thiosultap-disodium is an analogue of nereistoxin, and a primary degradation pathway
involves its conversion to nereistoxin. This is a key consideration in analytical chemistry, where
acidic extraction followed by alkalinization is used to facilitate this conversion for detection
purposes.[12][13]

Conceptual Degradation of Thiosultap-disodium

Influencing Factors:
- Hydrolysis (Water, pH)
- Photolysis (UV Light)
- Thermal Stress

Thiosultap-disodium

Degradation

Nereistoxin
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Caption: Factors influencing the degradation of Thiosultap-disodium.

Experimental Protocols for Analysis

Accurate determination of Thiosultap-disodium residues is essential for regulatory compliance
and food safety. Various analytical methods have been developed for different matrices.

General Analytical Workflow

The analysis of Thiosultap-disodium and other nereistoxin-related pesticides often involves
extraction, a derivatization step to convert the parent compound to nereistoxin, and subsequent
detection by chromatographic methods.[12][13]
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General Experimental Workflow for Residue Analysis

Sample Collection
(e.g., Palm Qil, Pepper, Plant Foods)

y

Extraction
(e.g., Acetonitrile, Dichloromethane)

y

Derivatization to Nereistoxin
(Alkaline Conditions)

y

Cleanup
(e.g., Anhydrous MgSOa4)

Instrumental Analysis
(LC-MS/MS or GC-ECD)

Quantification

Click to download full resolution via product page

Caption: Workflow for the analysis of Thiosultap-disodium residues.

Protocol 1: Analysis in Palm Oil via LC-MS/MS

This method provides a simple and fast determination of Thiosultap-disodium residues.[12][14]
o Sample Preparation:

o Weigh 5 grams of melted crude palm oil into a 50 mL polyethylene centrifuge tube.[12]
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o Extraction:
o Add 5 mL of dichloromethane and mix well.[12]
o Add 5 mL of water.[12]

o Vortex the mixture for 2 minutes. Repeat three times, with a 2-minute heating step at 60°C
in a water bath between each vortexing step.[12]

e Instrumental Analysis:
o Technique: Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[12]

o Mobile Phase: Methanol and a 10 mM ammonium acetate agueous solution (adjusted to
pH 5.0).[12]

o Detection: Multiple Reaction Monitoring (MRM) is used for sensitive and selective
quantification.[12]

¢ Validation Data:

[¢]

Recoveries: 72% to 103%][12][14]

[¢]

Repeatability (RSD): 4% to 6%[12][14]

[e]

Limit of Detection (LOD): 2.9 ng/mL[12][14]

o

Limit of Quantification (LOQ): 8.7 ng/mL[12][14]

Protocol 2: Analysis in Plant Foods via GC-ECD
This method is suitable for a range of plant-based foods.[13]

o Extraction:

o Extract the sample using a hydrochloric acid solution that contains cysteine hydrochloride.
This acidic condition helps in converting Thiosultap-disodium to nereistoxin.[13]

o Derivatization:
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o The extract is then treated under alkaline conditions to complete the derivatization to
nereistoxin.[13]

e Instrumental Analysis:

o Technique: Gas Chromatography with an Electron Capture Detector (GC-ECD).[13]
 Validation Data:

o Recoveries: 72% to 108%][13]

o Relative Standard Deviations (RSDs): 0.3% to 14.7%][13]

Protocol 3: Analysis in Pepper via LC-MS/IMS

This protocol details a method specific for a complex matrix like pepper.[7]

Extraction:

o Perform an extraction with acetonitrile in an acidic medium using ultrasonic extraction.[7]

Cleanup:

o Follow with a cleanup step using anhydrous MgSOa.[7]

Instrumental Analysis:

o Technique: Linear lon Trap Quadrupole LC-MS/MS.[7]

o Detection Mode: Negative ion mode for Thiosultap-disodium; positive ion mode for its
metabolites like thiocyclam and nereistoxin.[7]

Validation Data:
o Recoveries: 58% to 87% at spiking levels of 20 and 200 ug/kg.[7]

o RSD values: Below 20%.[7]

Conclusion
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Thiosultap-disodium is a synthetic insecticide with well-defined chemical properties. Its utility is
counterbalanced by its limited stability in aqueous environments, which is a critical factor for its
application, formulation, and environmental persistence. The degradation into nereistoxin is a
key feature of its chemical behavior and forms the basis of many analytical methods. The
detailed protocols provided herein offer robust and validated approaches for the quantification
of its residues in various matrices, ensuring safety and regulatory adherence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chemical properties and stability of Thiosultap-disodium
salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206489#chemical-properties-and-stability-of-
thiosultap-disodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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